Cas no 2138203-02-6 ({5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride)

• Product Name: {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride
• CAS No: 2138203-02-6
• MF: C₇H₈ClNO₅S₂
• MW: 285.725118637085
• CID: 5603278
• PubChem ID: 165472195
• Update Time: 2025-07-10

{5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano[3,4-d][1,2]oxazol-3-yl}methanesulfonyl chloride
• EN300-1117480
• 2138203-02-6
• {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride

• Inchi： 1S/C7H8ClNO5S2/c8-16(12,13)4-6-5-3-15(10,11)2-1-7(5)14-9-6/h1-4H2
• InChI Key： JHIQNDPGXAQIGN-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(CCS(C2)(=O)=O)ON=1)(=O)=O

Computed Properties

• Exact Mass: 284.9532424g/mol
• Monoisotopic Mass: 284.9532424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 111Ų

Additional information on {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride

Recent Advances in the Study of {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride (CAS: 2138203-02-6)

The compound {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride (CAS: 2138203-02-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride as a versatile intermediate in the synthesis of biologically active molecules. Its sulfonyl chloride moiety makes it particularly useful for the modification of proteins and peptides, enabling the development of novel conjugates with enhanced pharmacological properties. Researchers have successfully utilized this compound to create targeted drug delivery systems, which show promise in treating various diseases, including cancer and inflammatory disorders.

One of the key breakthroughs in the study of this compound is its application in proteomics research. By acting as a reactive handle, {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride facilitates the site-specific labeling of proteins, allowing for detailed investigations into protein-protein interactions and post-translational modifications. This has opened new avenues for understanding disease mechanisms and identifying potential drug targets.

In addition to its utility in proteomics, recent pharmacological studies have explored the compound's potential as a direct therapeutic agent. Preliminary in vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that derivatives of {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride could be developed into novel anticancer or anti-inflammatory drugs.

Despite these promising developments, challenges remain in optimizing the compound's stability and bioavailability. Current research efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative studies between chemists and biologists are expected to yield further insights into the compound's full therapeutic potential.

In conclusion, {5,5-dioxo-4H,6H,7H-5lambda6-thiopyrano3,4-d1,2oxazol-3-yl}methanesulfonyl chloride represents a valuable tool in chemical biology and drug discovery. Its multifaceted applications, from protein labeling to direct therapeutic use, underscore its importance in advancing biomedical research. Continued investigation into its properties and mechanisms will likely uncover additional opportunities for innovation in the pharmaceutical industry.